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Introduction

Human Kallikrein-related peptidase 7 (KLK7), also known as stratum corneum chymotryptic
enzyme (SCCE), is a serine protease predominantly expressed in the epidermis. It plays a
crucial role in the physiological process of skin desquamation by degrading intercellular
cohesive structures in the stratum corneum. Dysregulation of KLK7 activity has been implicated
in various skin disorders, including atopic dermatitis and Netherton syndrome, as well as in
cancer progression. Consequently, the availability of highly purified and active recombinant
human KLK7 is essential for biochemical and structural studies, inhibitor screening, and the
development of diagnostic and therapeutic agents. This document provides detailed application
notes and protocols for the expression and purification of recombinant human KLK?7.

Data Presentation

Table 1: Comparison of Recombinant Human KLK7
Protein Preparations
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. Molecular .
Expression . Specific
Feature Purity Mass (SDS- o
System Activity
PAGE)
~30 kDa, 28
Example 1 Pichia pastoris >90% kDa, 20 kDa Not specified
(reduced)
~30-33 kDa
>150
Example 2 HEK293 Cells >97% (reduced, .
pmoles/min/ug
glycosylated)
NSO (mouse 29 kDa and 32 N
Example 3 >95% Not specified
myeloma) kDa (reduced)
. . >300
Example 4 HEK293 Cells Not specified Not specified ]
pmoles/min/ug
~55 kDa (with
Example 5 E. coli >90% GST tag, Not specified
reduced)

Signaling Pathway and Experimental Workflow
KLK7 in Skin Desquamation

KLK7 is a key enzyme in the proteolytic cascade that governs the shedding of corneocytes
from the skin surface. Its activity is tightly regulated. The pathway diagram below illustrates the
activation of KLK7 and its role in the degradation of corneodesmosomal proteins, a process
that is critical for maintaining skin homeostasis.
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1. Recombinant Expression

(e.g., P. pastoris, HEK293)

2. Harvest of Supernatant
(for secreted KLK7)

(for intracellular KLK7)

2a. Cell Lysis

'

'

3. Clarification
(Centrifugation/Filtration)

4. Capture Step
(e.g., Cation Exchange or
Affinity Chromatography)

5. Polishing Step
(e.g., Size Exclusion
Chromatography)

6. Characterization
(SDS-PAGE, Western Blot,
Activity Assay, Mass Spec)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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